![molecular formula C5H3FIN B1312466 2-Fluoro-4-iodopyridine CAS No. 22282-70-8](/img/structure/B1312466.png)
2-Fluoro-4-iodopyridine
Overview
Description
2-Fluoro-4-iodopyridine (2F4IP) is an organic compound that has been gaining attention in the scientific community for its potential applications. It is a heterocyclic compound containing both a fluorine and an iodine atom. 2F4IP is a versatile compound that can be used in a variety of synthetic processes, and its unique properties make it a valuable tool for scientists.
Scientific Research Applications
Metalation and Synthesis
2-Fluoro-4-iodopyridine has been utilized in metalation processes. Rocca et al. (1993) demonstrated the successful metalation of iodopyridines using LDA at low temperatures. This process, applied to compounds like this compound, resulted in high yields of lithio intermediates. These intermediates were key in synthesizing various polysubstituted pyridines and were instrumental in the synthesis of fused polyaromatic alkaloids, such as perlolidine, δ-carbolines, and 2,10-diazaphenanthrenes (Rocca et al., 1993).
Palladium-Catalyzed Amination
Koley et al. (2010) explored the selective C-N cross-coupling of this compound with aromatic amines, emphasizing its selectivity for the 4-position. This was a deviation from conventional substitutions and was achieved under microwave irradiation, reducing both the reaction time and the amount of base required. This method opened new avenues for synthesizing coupling products efficiently (Koley, Schnürch, & Mihovilovic, 2010).
Halogen-Rich Intermediate for Synthesis
Wu et al. (2022) described the synthesis of 5-bromo-2-chloro-4-fluoro-3-iodopyridine, a halogen-rich intermediate. This compound was used for generating a variety of pentasubstituted pyridines with functionalities suitable for further chemical manipulations, highlighting the versatility of this compound derivatives in medicinal chemistry research (Wu et al., 2022).
Deprotonation Studies
Bobbio and Schlosser (2001) conducted a deprotonation study using derivatives of this compound. They found that deprotonation with lithium diisopropylamide (LDA) occurred exclusively at certain positions, leading to acids and iodopyridines. This study provided insights into the regiochemical flexibility of such compounds, essential for developing new pharmaceuticals (Bobbio & Schlosser, 2001).
Spectroscopic Analysis
Caine et al. (1995) analyzed the ultraviolet photoelectron spectra of various halopyridines, including this compound. This research contributed to understandingthe electronic structures of these compounds, which is crucial for their application in various chemical processes (Caine, Dunne, & Nagy-Felsobuki, 1995).
Vibrational Spectroscopic Studies
Abdel‐Shafy et al. (1977) conducted vibrational studies on halogenated pyridines, including this compound. These studies provided detailed insights into the molecular structure and behavior of these compounds, essential for their application in chemical synthesis and medicinal chemistry (Abdel‐Shafy, Perlmutter, & Kimmel, 1977).
Synthesis of Cognition Enhancer Drug
Pesti et al. (2000) described the efficient functionalization of 2-fluoro-4-methylpyridine, which is closely related to this compound, for the synthesis of a cognition enhancer drug. This research highlighted the potential of such compounds in the development of therapeutic agents (Pesti et al., 2000).
Comparative Synthetic Methods for Imaging Tracers
Beer et al. (1995) explored synthetic methods for the radiolabelling of fluoropyridine analogs, which are structurally similar to this compound. This work was significant in developing medical imaging tracers for Positron Emission Tomography (PET), demonstrating the compound's potential in biomedical research (Beer, Haeberli, Ametamey, & Schubiger, 1995).
Structural and Reactivity Analysis
Selvakumari et al. (2022) conducted a comprehensive study on 2-Fluoro-4-iodo-5-methylpyridine, focusing on its geometrical optimization, spectroscopic characteristics, and electronic influences. The research also included molecular docking studies to understand its drug-like behavior, which is relevant for this compound derivatives (Selvakumari et al., 2022).
Safety and Hazards
2-Fluoro-4-iodopyridine is classified as a warning hazard. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and rinsing cautiously with water if it gets in the eyes .
Mechanism of Action
Target of Action
Fluorinated pyridines, in general, are known to interact with various biological targets due to their unique physical, chemical, and biological properties .
Mode of Action
Fluoropyridines are usually less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Biochemical Pathways
Fluoropyridines are known to have interesting and unusual physical, chemical, and biological properties .
Pharmacokinetics
The compound is predicted to have high gi absorption and is likely bbb permeant . It is also predicted to be a CYP1A2 inhibitor .
properties
IUPAC Name |
2-fluoro-4-iodopyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3FIN/c6-5-3-4(7)1-2-8-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADPRIAVYIGHFSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1I)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3FIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80427514 | |
Record name | 2-Fluoro-4-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22282-70-8 | |
Record name | 2-Fluoro-4-iodopyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22282-70-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Fluoro-4-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Fluoro-4-iodopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 2-fluoro-4-iodopyridine a useful reagent in organic synthesis?
A1: this compound serves as a versatile building block in organic synthesis, especially for constructing substituted pyridine derivatives. Its value stems from the reactivity difference between the fluorine and iodine substituents. [, ] The iodine atom, being a better leaving group, readily participates in palladium-catalyzed cross-coupling reactions, allowing for the introduction of various substituents at the 4-position. [, ] This selective reactivity makes it a valuable tool for creating diverse pyridine-containing compounds with potential applications in various fields.
Q2: What is the preferred reaction site in this compound for palladium-catalyzed amination?
A2: Research has shown that palladium-catalyzed amination of this compound occurs selectively at the 4-position, where the iodine atom is located. [] This selectivity is noteworthy because conventional nucleophilic aromatic substitution reactions on similar substrates, such as 2,4-dichloropyridine, typically favor substitution at the 2-position. [] The ability to direct the reaction to the 4-position using palladium catalysis significantly expands the synthetic possibilities for creating diversely substituted pyridine derivatives.
Q3: What are the advantages of using microwave irradiation in cross-coupling reactions involving this compound?
A3: Microwave irradiation offers several advantages for cross-coupling reactions involving this compound compared to conventional heating methods. Notably, microwave heating significantly reduces reaction times, often from hours to minutes. [, ] Additionally, it allows for a significant reduction in the amount of base required, leading to milder reaction conditions. [, ] This combination of faster reaction times, milder conditions, and often improved yields makes microwave irradiation an attractive alternative for synthesizing substituted pyridine derivatives using this compound.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.